Cas no 919117-16-1 (Cycloheptanone, 3-azido-)

Cycloheptanone, 3-azido- structure
Product name:Cycloheptanone, 3-azido-
Cycloheptanone, 3-azido- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone, 3-azido-
- 3-azidocycloheptan-1-one
- beta-azido cycloheptanone
- DTXSID10582605
- 919117-16-1
-
- Inchi: InChI=1S/C7H11N3O/c8-10-9-6-3-1-2-4-7(11)5-6/h6H,1-5H2
- InChI Key: RWOQOYODHHFUFY-UHFFFAOYSA-N
- SMILES: C1CCC(=O)CC(C1)N=[N+]=[N-]
Computed Properties
- Exact Mass: 153.090211983g/mol
- Monoisotopic Mass: 153.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 31.4Ų
Cycloheptanone, 3-azido- Related Literature
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
-
Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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